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Compound of Interest

Compound Name: Butylated triphenyl phosphate

CAS No.: 220352-35-2

Cat. No.: B15721385

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of butylated triphenyl phosphate
(BTPP) isomers, a class of organophosphate esters used as flame retardants and plasticizers.

Due to their widespread use, understanding their physicochemical properties, toxicological

profiles, and analytical methodologies is of critical importance for researchers in environmental

science, toxicology, and drug development.

Physicochemical Properties of Butylated Triphenyl
Phosphate Isomers
The properties of butylated triphenyl phosphate isomers vary depending on the number and

position of the butyl groups on the phenyl rings. Commercial products are often mixtures of

different isomers.[1] The following tables summarize key physicochemical data for some of the

most common BTPP isomers.

Table 1: Physicochemical Properties of tert-Butylphenyl Diphenyl Phosphate (CAS No. 56803-

37-3)
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Property Value Source(s)

Molecular Formula C₂₂H₂₃O₄P [2]

Molecular Weight 382.40 g/mol [2]

Appearance
Clear colorless to light yellow

liquid
[3][4]

Boiling Point 260 °C at 13.3 hPa [2]

Melting Point (Pour Point) -21 °C [2]

Relative Density 1.17 at 20 °C [2]

Vapor Pressure 1.9 x 10⁻⁴ Pa at 30 °C [2]

Water Solubility Insoluble [3]

Log Kow 6.3 [5]

Table 2: Physicochemical Properties of di-tert-Butylphenyl Phenyl Phosphate (CAS No. 65652-

41-7)

Property Value Source(s)

Molecular Formula C₂₆H₃₁O₄P [6]

Molecular Weight 438.50 g/mol [6]

Appearance Solid or Viscous Liquid [6]

Boiling Point 482.9 ± 34.0 °C at 760 mmHg [6]

Density 1.1 ± 0.1 g/cm³ [6]

Table 3: Physicochemical Properties of tris(p-tert-butylphenyl) Phosphate (CAS No. 78-33-1)
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Property Value Source(s)

Molecular Formula C₃₀H₃₉O₄P [7]

Molecular Weight 494.60 g/mol [7]

Appearance
White to pale yellow

solid/crystalline powder
[7]

Melting Point 90 - 105 °C [7]

Boiling Point 320 °C at 5 mmHg [7]

Table 4: Physicochemical Properties of Isobutylated Triphenyl Phosphate (CAS No. 68937-

40-6)

Property Value Source(s)

Molecular Formula C₃₀H₃₉O₄P [8]

Molecular Weight 494.6 g/mol [8]

Log Kow 8.8 [8]

Toxicological Profile and Endocrine Disruption
Butylated triphenyl phosphates are recognized as endocrine and reproductive toxicants.[9]

[10] Studies on rats have shown that exposure to BTPP-based hydraulic fluids can lead to

cholesteryl lipidosis in the adrenal cortex and ovarian interstitial cells, suggesting interference

with steroid hormone metabolism.[9][10] Furthermore, elevated serum estradiol levels and

abnormal reproductive cycles have been observed in female rats treated with BTPP.[10]

While the precise mechanisms for BTPP isomers are still under investigation, the toxicological

profile of the related compound, triphenyl phosphate (TPP), offers significant insights. TPP has

been shown to act as an endocrine disruptor by interacting with the estrogen receptor and

influencing the PI3K/AKT signaling pathway, which is crucial for cell growth, proliferation, and

metabolism.[11][12][13] Given the structural similarities and observed reproductive toxicity of

BTPPs, it is plausible that they exert their effects through similar signaling pathways.
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Experimental Protocols
The analysis of butylated triphenyl phosphate isomers in various matrices typically involves

chromatographic techniques coupled with mass spectrometry.

Sample Preparation for Biological Matrices (e.g., Urine,
Blood)

Extraction: Samples are often extracted using a solvent like acetonitrile. For biological

samples such as urine, an enzymatic hydrolysis step with β-glucuronidase/sulfatase may be

necessary to deconjugate metabolites.[4][14]

Cleanup: Solid Phase Extraction (SPE) is a common technique for sample cleanup and

concentration.[4][15]

Final Solution: The eluate from the SPE cartridge is typically evaporated to dryness and

reconstituted in a mobile phase-compatible solvent (e.g., methanol/water mixture).[4]

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

Instrumentation: A gas chromatograph equipped with a capillary column (e.g., Rxi-5Sil MS)

suitable for semi-volatile organic compounds is used.[4]

Injection: A splitless injection of 1-2 µL of the extract is performed.[4]

Carrier Gas: Helium is used as the carrier gas at a constant flow rate.[4]

Oven Program: A temperature gradient is employed to ensure the separation of isomers, for

example, an initial temperature of 60°C, ramped to 300°C.[4]

Mass Spectrometer: The mass spectrometer is operated in Electron Ionization (EI) mode,

and data is acquired in Selected Ion Monitoring (SIM) mode for enhanced sensitivity.[4]

Calibration: A multi-point calibration curve is generated using BTPP isomer standards.[16]
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis

Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer provides

high sensitivity and specificity.[17]

Chromatographic Separation: A suitable C18 column is often used for the separation of the

isomers.[18]

Mobile Phase: A gradient of water and an organic solvent like acetonitrile or methanol is

typically used.[17]

Mass Spectrometry: The mass spectrometer is operated in multiple reaction monitoring

(MRM) mode to detect specific precursor and product ions for each isomer, ensuring

accurate quantification.[18]

Calibration: An internal standard is added to each sample before analysis to correct for

matrix effects and variations in instrument response.[19]

Visualizations: Signaling Pathways and
Experimental Workflow
Postulated Signaling Pathway of Butylated Triphenyl
Phosphate Isomers
Based on the known effects of the related compound triphenyl phosphate and the observed

endocrine-disrupting properties of BTPPs, the following diagram illustrates a postulated

signaling pathway.
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Click to download full resolution via product page

Caption: Postulated signaling pathway for BTPP endocrine disruption.

Experimental Workflow for BTPP Analysis
The following diagram outlines a typical experimental workflow for the analysis of butylated
triphenyl phosphate isomers in biological samples.
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Caption: General workflow for BTPP analysis in biological matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. industrialchemicals.gov.au [industrialchemicals.gov.au]

2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

3. tert-Butylphenyl diphenyl phosphate | 56803-37-3 [chemicalbook.com]

4. benchchem.com [benchchem.com]

5. p-tert-Butylphenyl diphenyl phosphate | C22H23O4P | CID 70425 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. bocsci.com [bocsci.com]

7. benchchem.com [benchchem.com]

8. Triisobutylenated triphenylphosphate | C30H39O4P | CID 91700 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. Pathologic effects of butylated triphenyl phosphate-based hydraulic fluid and tricresyl
phosphate on the adrenal gland, ovary, and testis in the Fischer-344 rat - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. Toxic effects of butylated triphenyl phosphate-based hydraulic fluid and tricresyl
phosphate in female F344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Triphenyl phosphate enhances adipogenic differentiation, glucose uptake and lipolysis
via endocrine and noradrenergic mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

12. Triphenyl phosphate induces lipid metabolism disorder and promotes obesity through
PI3K/AKT signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

13. Triphenyl phosphate activates estrogen receptor α/NF-κB/cyclin D1 signaling to stimulate
cell cycle progression in human Ishikawa endometrial cancer cells - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15721385/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-butylated-triphenyl-phosphate-isomers
https://www.benchchem.com/product/b15721385?utm_src=pdf-custom-synthesis#bc-rfq
https://www.industrialchemicals.gov.au/sites/default/files/Butylated%20triaryl%20phosphate%20esters_Human%20health%20tier%20II%20assessment.pdf
https://assets.publishing.service.gov.uk/media/5a7c463de5274a2041cf2e6d/scho0809bqui-e-e.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3144893.htm
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Validation_of_a_New_Analytical_Method_for_Triphenyl_Phosphate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/p-tert-Butylphenyl-diphenyl-phosphate
https://pubchem.ncbi.nlm.nih.gov/compound/p-tert-Butylphenyl-diphenyl-phosphate
https://www.bocsci.com/product/di-tert-butylphenyl-phenyl-phosphate-cas-65652-41-7-276863.html
https://www.benchchem.com/pdf/Physical_and_chemical_properties_of_Tris_p_t_butylphenyl_phosphate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/91700
https://pubchem.ncbi.nlm.nih.gov/compound/91700
https://pubmed.ncbi.nlm.nih.gov/7817124/
https://pubmed.ncbi.nlm.nih.gov/7817124/
https://pubmed.ncbi.nlm.nih.gov/7817124/
https://pubmed.ncbi.nlm.nih.gov/7483214/
https://pubmed.ncbi.nlm.nih.gov/7483214/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6377152/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6377152/
https://pubmed.ncbi.nlm.nih.gov/40199182/
https://pubmed.ncbi.nlm.nih.gov/40199182/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9683935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9683935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9683935/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15721385?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. mdpi.com [mdpi.com]

15. paginaspersonales.unam.mx [paginaspersonales.unam.mx]

16. books.publisso.de [books.publisso.de]

17. Development and validation of a liquid chromatography-tandem mass spectrometry
method for the simultaneous determination of 17 traditional and emerging aryl
organophosphate esters in indoor dust - PubMed [pubmed.ncbi.nlm.nih.gov]

18. birmingham.ac.uk [birmingham.ac.uk]

19. dtsc.ca.gov [dtsc.ca.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Butylated Triphenyl
Phosphate Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15721385/docs#an-in-depth-technical-guide-to-
butylated-triphenyl-phosphate-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.mdpi.com/2297-8739/10/4/226
https://paginaspersonales.unam.mx/app/webroot/files/5683/Publica_20211018011320.pdf
https://books.publisso.de/sites/default/files/documents/series/mak/dam/Vol2021/Iss1/Doc019/am6893741e6_1or.pdf
https://pubmed.ncbi.nlm.nih.gov/31262516/
https://pubmed.ncbi.nlm.nih.gov/31262516/
https://pubmed.ncbi.nlm.nih.gov/31262516/
https://www.birmingham.ac.uk/Documents/college-les/gees/inflame/consortium/atcs/Sicco-Brandsma.pdf
https://dtsc.ca.gov/wp-content/uploads/sites/31/2025/05/Triphenyl-Phosphate-in-Nail-Products-Analytic_Tiglath-Moradkhan.pdf
https://www.benchchem.com/product/b15721385/docs#an-in-depth-technical-guide-to-butylated-triphenyl-phosphate-isomers
https://www.benchchem.com/product/b15721385/docs#an-in-depth-technical-guide-to-butylated-triphenyl-phosphate-isomers
https://www.benchchem.com/product/b15721385/docs#an-in-depth-technical-guide-to-butylated-triphenyl-phosphate-isomers
https://www.benchchem.com/product/b15721385/docs#an-in-depth-technical-guide-to-butylated-triphenyl-phosphate-isomers
https://www.benchchem.com/product/b15721385?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15721385?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15721385?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

